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Compound of Interest

Compound Name: C.I. Acid yellow 42

Cat. No.: B033771

A Note on C.I. Acid Yellow 42

Initial investigations into the properties of C.I. Acid Yellow 42 reveal that it is not a suitable pH
indicator for titration experiments.[1][2][3] Its aqueous solution is lemon-yellow, and its color
does not change upon the addition of concentrated hydrochloric acid or concentrated sodium
hydroxide.[1][2][3] An effective pH indicator must exhibit a distinct color change over a specific
pH range, a characteristic that C.l. Acid Yellow 42 lacks.

However, a related compound, Metanil Yellow (C.I. Acid Yellow 36), is a well-documented azo
dye that functions as a pH indicator and is suitable for specific titration applications.[4][5][6] The
following application notes and protocols are therefore provided for Metanil Yellow.

Application Notes for Metanil Yellow (C.I. Acid
Yellow 36) as a pH Indicator

Introduction

Metanil Yellow, also known as Acid Yellow 36, is an azo dye used in analytical chemistry as a
pH indicator.[4][6] It is particularly useful for titrations that have an endpoint in the acidic pH
range due to its low pH transition interval. The choice of a suitable indicator is crucial for the
accurate determination of the equivalence point in an acid-base titration, and Metanil Yellow's
distinct color change provides a clear visual endpoint in appropriate systems.

Principle of Operation
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The functionality of Metanil Yellow as a pH indicator is based on the change in its chemical
structure with varying hydrogen ion (H+) concentrations. This structural change alters the
molecule's light-absorbing properties, resulting in a visible color change. In acidic solutions, the
indicator is in its protonated form, which is red, while in less acidic to neutral and basic
solutions, it is in its deprotonated form, which is yellow.[4][5][7][8][9][10] The transition between
these two forms occurs over a specific pH range.

Quantitative Data for Metanil Yellow (C.I. Acid Yellow

Property Value Reference
C.l. Name Acid Yellow 36 [5][6]
Common Name Metanil Yellow [41[6]
CAS Number 587-98-4 [5][6]
Molecular Formula C18H14N3NaO3s [5][6]
pH Range 1.2-3.2 [41[6]
Color in Acidic Medium (pH <
Red (4151071089111 0]
1.2)
Color in Basic Medium (pH >
Yellow [4]I5107108191L0]

3.2)

Experimental Protocol: Titration of a Strong Acid
with a Weak Base using Metanil Yellow

This protocol details the determination of the concentration of a sodium carbonate (weak base)
solution by titrating it against a standardized hydrochloric acid (strong acid) solution using
Metanil Yellow as the indicator.

1. Reagents and Equipment

» Standardized Hydrochloric Acid (HCI) Solution (e.g., 0.1 M)
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e Sodium Carbonate (NazCOs) Solution (unknown concentration)
e Metanil Yellow Indicator Solution (0.1% w/v in methanol)
« Distilled or Deionized Water

o Burette (50 mL)

o Pipette (25 mL) and Pipette Filler

o Erlenmeyer Flasks (250 mL)

» Beakers

o Burette Stand and Clamp

o White Tile or White Paper

e Magnetic Stirrer and Stir Bar (optional)

2. Preparation of Metanil Yellow Indicator Solution

To prepare a 0.1% w/v Metanil Yellow indicator solution, dissolve 0.1 g of Metanil Yellow
powder in 100 mL of methanol.[11]

3. Titration Procedure

e Rinse and fill the burette: Rinse the burette with a small amount of the standardized HCI
solution and then fill it, ensuring there are no air bubbles in the tip. Record the initial burette
reading.

o Prepare the analyte: Pipette 25 mL of the sodium carbonate solution into a 250 mL
Erlenmeyer flask.

e Add the indicator: Add 2-3 drops of the Metanil Yellow indicator solution to the Erlenmeyer
flask. The solution should turn yellow.
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» Perform the titration: Place the Erlenmeyer flask on a white tile under the burette to easily
observe the color change. Slowly add the HCI solution from the burette to the flask while
continuously swirling the flask.

o Endpoint determination: Continue adding the HCI dropwise as the endpoint is approached.
The endpoint is reached when the solution shows a sharp and permanent color change from
yellow to red.

o Record the final volume: Record the final burette reading. The volume of HCI used is the
difference between the final and initial readings.

o Repeat: Repeat the titration at least two more times to obtain concordant results (volumes
that agree within £0.1 mL).

4. Calculation

The concentration of the sodium carbonate solution can be calculated using the following
formula:

MiVi/ ni=M2V2/n2

Where:

M1 = Molarity of the HCI solution

e Vi1 = Volume of the HCI solution used

e 1 = Stoichiometric coefficient of HCI (from the balanced equation: 2)

e M2 = Molarity of the Na=COs solution

e V2 = Volume of the Na2COs solution used

» n2 = Stoichiometric coefficient of Na2COs (from the balanced equation: 1)

The balanced chemical equation for the reaction is: 2HCI + Na2COs — 2NaCl + H20 + CO:

Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b033771?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/acid%20yellow%2042%20(C.I.%2022910)
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7719987.htm
http://www.worlddyevariety.com/acid-dyes/acid-yellow-42.html
https://en.wikipedia.org/wiki/Metanil_Yellow
https://www.himedialabs.com/us/grm954-metanil-yellow-practical-grade.html
https://rainbowdyetech.co/project/metanil-yellow/
https://www.medchemexpress.com/acid-yellow-36.html
https://www.selleckchem.com/products/acid-yellow-36.html
https://lifescience.thp.at/product/MCE-HY-128369-25mg
https://www.targetmol.com/compound/acid%20yellow%2036
https://www.pharmaguideline.com/2010/09/preparation-of-indicator-solutions.html
https://www.benchchem.com/product/b033771#c-i-acid-yellow-42-as-a-ph-indicator-in-titration-experiments
https://www.benchchem.com/product/b033771#c-i-acid-yellow-42-as-a-ph-indicator-in-titration-experiments
https://www.benchchem.com/product/b033771#c-i-acid-yellow-42-as-a-ph-indicator-in-titration-experiments
https://www.benchchem.com/product/b033771#c-i-acid-yellow-42-as-a-ph-indicator-in-titration-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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